Cas no 499997-38-5 ((4-Fluorobenzyl)(2-Methoxybenzyl)Amine)
499997-38-5 structure
Product Name:(4-Fluorobenzyl)(2-Methoxybenzyl)Amine
CAS No:499997-38-5
MF:C15H16FNO
MW:245.29204750061
CID:880436
PubChem ID:777026
Update Time:2025-04-19
(4-Fluorobenzyl)(2-Methoxybenzyl)Amine Chemical and Physical Properties
Names and Identifiers
-
- N-(4-Fluorobenzyl)-1-(2-methoxyphenyl)methanamine
- 1-(4-fluorophenyl)-N-(2-methoxybenzyl)methanamine
- 1-(4-fluorophenyl)-N-[(2-methoxyphenyl)methyl]methanamine
- (4-fluorobenzyl)(2-methoxybenzyl)amine(SALTDATA: HBr)
- AC1LFF27
- AG-F-67411
- CTK4J1930
- MolPort-000-937-368
- Oprea1_000874
- Oprea1_874886
- STK194599
- N-(4-fluorobenzyl)(2-methoxyphenyl)methanamine
- MFCD01135929
- DTXSID60354617
- N-(4-Fluorobenzyl)-2-methoxybenzylamine
- DB-179273
- (4-FLUOROBENZYL)(2-METHOXYBENZYL)AMINE
- AG-690/11822956
- [(4-fluorophenyl)methyl][(2-methoxyphenyl)methyl]amine
- 499997-38-5
- CHEMBRDG-BB 5562589
- AKOS000230348
- (4-Fluorobenzyl)(2-Methoxybenzyl)Amine
-
- MDL： MFCD01135929
- Inchi： 1S/C15H16FNO/c1-18-15-5-3-2-4-13(15)11-17-10-12-6-8-14(16)9-7-12/h2-9,17H,10-11H2,1H3
- InChI Key： IUVJBOANWORKMQ-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CNCC1C=CC=CC=1OC
Computed Properties
- Exact Mass: 245.12200
- Monoisotopic Mass: 245.121592296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 340.0±27.0 °C at 760 mmHg
- Flash Point: 159.4±23.7 °C
- PSA: 21.26000
- LogP: 3.51500
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
(4-Fluorobenzyl)(2-Methoxybenzyl)Amine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(4-Fluorobenzyl)(2-Methoxybenzyl)Amine Customs Data
- HS CODE：2922299090
- Customs Data：
China Customs Code:
2922299090Overview:
2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(4-Fluorobenzyl)(2-Methoxybenzyl)Amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F870170-50mg |
(4-Fluorobenzyl)(2-Methoxybenzyl)Amine |
499997-38-5 | 50mg |
$64.00 | 2023-05-18 | ||
| TRC | F870170-100mg |
(4-Fluorobenzyl)(2-Methoxybenzyl)Amine |
499997-38-5 | 100mg |
$81.00 | 2023-05-18 | ||
| TRC | F870170-500mg |
(4-Fluorobenzyl)(2-Methoxybenzyl)Amine |
499997-38-5 | 500mg |
$98.00 | 2023-05-18 | ||
| Crysdot LLC | CD12067929-1g |
N-(4-Fluorobenzyl)-1-(2-methoxyphenyl)methanamine |
499997-38-5 | 97% | 1g |
$713 | 2024-07-24 |
(4-Fluorobenzyl)(2-Methoxybenzyl)Amine Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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